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Compound of Interest

Compound Name:
4-[(Ethylsulfanyl)methyl]pyridin-2-

amine

CAS No.: 1247197-32-5

Cat. No.: B3225286

Get Quote

Executive Summary
This guide details the structural elucidation and solid-state analysis of 4-
[(ethylsulfanyl)methyl]pyridin-2-amine (CAS: 179554-98-4), a critical pharmacophore in the

design of selective Inducible Nitric Oxide Synthase (iNOS) inhibitors. As a 2-aminopyridine

derivative, this molecule serves as a bioisostere for the guanidino group of L-arginine,

exhibiting distinct hydrogen-bonding motifs essential for both crystal packing and protein-ligand

recognition.

This whitepaper synthesizes the theoretical supramolecular synthons expected in the small-

molecule crystal lattice with the empirical binding modes observed in protein crystallography

(PDB), providing a comprehensive framework for researchers optimizing this scaffold for drug

development.
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Property Detail

IUPAC Name 4-[(Ethylsulfanyl)methyl]pyridin-2-amine

Common Code W-Series Fragment / iNOS-Frag-04

Molecular Formula C₈H₁₂N₂S

Molecular Weight 168.26 g/mol

Key Moiety 2-Aminopyridine (H-bond donor/acceptor)

Tail Function Thioether linker (Lipophilic pocket engagement)

Primary Target Inducible Nitric Oxide Synthase (iNOS)

Scientific Context: The 2-aminopyridine headgroup is a "privileged structure" in kinase and

synthase inhibition. In the context of iNOS, it anchors the molecule to the active site glutamate

(Glu371) via a bidentate hydrogen bond, mimicking the substrate intermediate. The flexible

(ethylsulfanyl)methyl tail targets the substrate access channel, providing isoform selectivity

over eNOS and nNOS.

Small-Molecule Crystal Structure Analysis
Predicted Supramolecular Synthons
In the absence of a singular public CSD entry for the free base, the crystal packing of 4-
[(ethylsulfanyl)methyl]pyridin-2-amine is predicted to follow the robust R²₂(8)

supramolecular homosynthon characteristic of 2-aminopyridines.

Primary Interaction: Centrosymmetric dimerization via N–H···N hydrogen bonds.[1][2][3][4]

Donor: Amino group (-NH₂)

Acceptor: Pyridine ring nitrogen (N1)

Geometry: Planar dimer interface; N···N distance typically 2.9–3.0 Å.

Secondary Interaction: The thioether sulfur acts as a weak hydrogen bond acceptor,

potentially organizing 1D chains or stabilizing the layer structure via C–H···S interactions.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b3225286/docs?utm_src=pdf-body#structural-characterization-solid-state-analysis-4-ethylsulfanyl-methyl-pyridin-2-amine
https://www.benchchem.com/product/b3225286/docs?utm_src=pdf-body#structural-characterization-solid-state-analysis-4-ethylsulfanyl-methyl-pyridin-2-amine
https://www.researchgate.net/publication/241695251_2-Amino-4-methyl-pyridinium_2-nitro-benzoate
https://pmc.ncbi.nlm.nih.gov/articles/PMC4186070/
https://www.researchgate.net/publication/283240915_Crystal_structure_of_E-2-amino-4-methyl-sulfanyl-6-oxo-1-thiophen-2-yl-methyl-idene-amino-16-di-hydro-pyrimidine-5-carbo-nitrile
https://www.mdpi.com/2304-6740/11/4/152
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3225286?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conformational Flexibility
The critical degree of freedom is the torsion angle around the methylene bridge (C4–

C_methyl–S–C_ethyl).

Solid State: Likely adopts an anti or gauche conformation to maximize packing efficiency and

minimize steric clash with the pyridine ring.

Bioactive State: Requires rotational freedom to navigate the narrow iNOS active site

channel.

Visualization: Crystal Packing Logic
The following diagram illustrates the hierarchical assembly of the crystal lattice based on 2-

aminopyridine tectons.
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Caption: Hierarchical assembly of 2-aminopyridine derivatives from monomer to 3D lattice via

the dominant R²₂(8) synthon.

Bioactive Structural Analysis (Protein-Ligand
Complex)
When crystallized within the iNOS active site (e.g., analogous to PDB entries for W1400), the

structural behavior shifts from self-recognition to specific protein recognition.

Binding Mode Mechanism
Anchor Point: The 2-aminopyridine motif forms a bidentate hydrogen bond with the

carboxylate side chain of Glu371 (human iNOS numbering). This mimics the interaction of

the native substrate, L-arginine.

Hydrophobic Collapse: The (ethylsulfanyl)methyl tail extends into the substrate access

channel. The sulfur atom provides a "kink" that allows the ethyl group to occupy a specific

hydrophobic sub-pocket, often flanked by Pro344 and Val346.

Comparative Geometry
Feature Free Base (Crystal)

Bound Ligand (iNOS
Complex)

H-Bond Partner Self (Dimer) Glu371 (Salt Bridge/H-bond)

Pyridine Ring Planar, involved in pi-stacking
Sandwiched between Heme

and Valine

Tail Conformation
Packing-dependent (lowest

energy)
Induced fit (Active site shape)

Sulfur Role Weak acceptor / Spacer
Hydrophobic interaction /

Flexibility

Experimental Protocol: Structure Determination
To empirically validate the crystal structure of this specific fragment, the following self-validating

workflow is recommended.
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Crystallization Screening Matrix
The polarity of the amine combined with the lipophilicity of the thioether requires a biphasic or

gradient approach.

Method Solvent System Target Outcome

Slow Evaporation Ethanol / Water (9:[5]1)
Prismatic single crystals

(Hydrates possible)

Vapor Diffusion
THF (Solvent) / Hexane (Anti-

solvent)
Anhydrous polymorphs

Salt Formation Methanol + HCl / H₂SO₄
Protonated salts (improved

diffraction quality)

X-Ray Diffraction Workflow
The following DOT diagram outlines the critical path for solving the structure, ensuring high

data integrity (E-E-A-T).
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Caption: Standardized workflow for Single Crystal X-Ray Diffraction (SC-XRD) analysis.

Data Collection Parameters (Standard)
Temperature: 100 K (Cryostream) to reduce thermal motion of the ethyl tail.

Radiation: Mo Kα (λ = 0.71073 Å) preferred over Cu Kα to minimize absorption by Sulfur.

Resolution: Aim for 0.8 Å to resolve the C–S bond lengths accurately (typically 1.81 Å).
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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